Cas no 298681-10-4 (tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate)

tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate structure
298681-10-4 structure
Product Name:tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate
CAS No:298681-10-4
MF:C9H17NO4
MW:203.23558306694
MDL:MFCD14635712
CID:1439602
PubChem ID:13329884
Update Time:2025-04-20

tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidinecarboxylic acid, 3,4-dihydroxy-, 1,1-dimethylethyl ester
    • tert-butyl 3,4-dihydroxypyrrolidine-1-carboxylate
    • 3,4-dihydroxy-pyrrolidine-1-carboxylic acid tert-butyl ester
    • 1163128-11-7
    • YLA68110
    • SB10906
    • SY332977
    • SY098264
    • SB44507
    • MFCD11054832
    • 2856018-37-4
    • BS-32234
    • 2170145-81-8
    • SCHEMBL917596
    • (3R,4R)-1-Boc-3,4-dihydroxypyrrolidine
    • CS-0079056
    • tert-butyl-3,4-dihydroxypyrrolidine-1-carboxylate
    • SY039374
    • PB13341
    • 298681-10-4
    • MAXQBMZDVBHSLW-UHFFFAOYSA-N
    • TERT-BUTYL3,4-DIHYDROXYPYRROLIDINE-1-CARBOXYLATE
    • (3S,4S)-1-Boc-3,4-dihydroxypyrrolidine
    • 1-Boc-3,4-dihydroxypyrrolidine
    • MFCD11054830
    • DB-335646
    • (3R,4S)-1-Boc-pyrrolidine-3,4-diol
    • tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate
    • MDL: MFCD14635712
    • Inchi: 1S/C9H17NO4/c1-9(2,3)14-8(13)10-4-6(11)7(12)5-10/h6-7,11-12H,4-5H2,1-3H3
    • InChI Key: MAXQBMZDVBHSLW-UHFFFAOYSA-N
    • SMILES: OC1CN(C(=O)OC(C)(C)C)CC1O

Computed Properties

  • Exact Mass: 203.11581
  • Monoisotopic Mass: 203.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 70Ų

Experimental Properties

  • PSA: 70

tert-Butyl 3,4-dihydroxypyrrolidine-1-carboxylate Pricemore >>

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